1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C17H11ClF2N2O3/c18-13-2-1-3-14(20)12(13)9-22-16(24)15(23)21(17(22)25)8-10-4-6-11(19)7-5-10/h1-7H,8-9H2
• InChI Key: PCWGWAGPQPXFPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C(=O)C(=O)N(C2=O)CC3=CC=C(C=C3)F)F
• Molecular Formula: C17H11ClF2N2O3
• DSSTOX Substance ID: DTXSID601124441
• Molecular Weight: 364.7 g/mol
• CAS RN: 341966-54-9

Description

1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione is a useful research compound. Its molecular formula is C17H11ClF2N2O3 and its molecular weight is 364.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Activity

• Imidazolidine-2,4,5-triones, including derivatives similar to the compound , have been synthesized and evaluated for various biological activities. For instance, derivatives were tested for plant response, insecticidal, and fungicidal activities (Jung et al., 2003).

Biological and Medicinal Chemistry

• Derivatives of imidazolidine-2,4,5-triones have been shown to possess significant biological activities. For example, spiro[imidazolidine-quinazoline] derivatives were evaluated as aldose reductase inhibitors, indicating their potential for therapeutic applications (Yamagishi et al., 1992).

Anti-Inflammatory and Analgesic Properties

• Some imidazolidine derivatives have been researched for their anti-inflammatory and analgesic effects. This includes compounds with structural similarities to 1-[(2-Chloro-6-fluorophenyl)methyl]-3-[(4-fluorophenyl)methyl]imidazolidine-2,4,5-trione (Farag et al., 2012).

Pharmacological Importance

• Research has explored the utility of imidazolidine derivatives as acetylcholinesterase and butyrylcholinesterase inhibitors, highlighting their potential in treating neurological disorders (Pejchal et al., 2011).

Chemical Synthesis and Structural Studies

• Investigations into the synthesis and structural characterization of imidazolidinetrione derivatives provide insights into their chemical properties and potential applications in various fields (Lee et al., 2010).

Potential for N-Heterocyclic Carbene Precursors

• Some studies have focused on the potential of imidazolidinetriones as precursors for N-heterocyclic carbenes, which are useful in various chemical reactions (Hobbs et al., 2010).

Herbicidal Applications

• Imidazolidinetriones have been synthesized and tested for their herbicidal activities, with some compounds showing promising results (Li et al., 2013).

Anticancer Potential

• Research into analogs of imidazolidine derivatives has indicated their potential in cancer treatment, with some compounds exhibiting significant cytotoxicity against various cancer cell lines (Penthala et al., 2011).

Antiviral Activities

• Novel imidazolidinetrione derivatives have been evaluated for their antiviral activities, showing effectiveness against certain viruses (Rzadkowska et al., 2015).

Fluorescent Dye Applications

• The oxidation of certain imidazolone derivatives can lead to compounds with potential applications as fluorogenic dyes, due to significant shifts in their absorption and emission spectra (Zaitseva et al., 2020).